Cas no 10493-79-5 (2-methylbenzene-1,4-dithiol)

• Product Name: 2-methylbenzene-1,4-dithiol
• CAS No: 10493-79-5
• MF: C₇H₈S₂
• MW: 156.268419265747
• CID: 1146487
• PubChem ID: 21900734
• Update Time: 2025-04-20

2-methylbenzene-1,4-dithiol Chemical and Physical Properties

Names and Identifiers

• 2-methylbenzene-1,4-dithiol
• 1,4-dimercapto-2-methylbenzene
• SureCN330857
• CTK0D7751
• 2-Methyl-benzen-1,4-dithiol
• 2-methyl-benzene-1,4-dithiol
• 1,4-Benzenedithiol, 2-methyl-
• o-toluenedithiol
• 1,4-dimercapto-2-methylbenzene; SureCN330857; CTK0D7751; 2-Methyl-benzen-1,4-dithiol; 2-methyl-benzene-1,4-dithiol; 1,4-Benzenedithiol, 2-methyl-; o-toluenedithiol;
• DTXSID90619746
• 10493-79-5
• SCHEMBL330857

• Inchi： 1S/C7H8S2/c1-5-4-6(8)2-3-7(5)9/h2-4,8-9H,1H3
• InChI Key： QNQBPLJBKMDKLK-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1C)S

Computed Properties

• Exact Mass: 156.00674260g/mol
• Monoisotopic Mass: 156.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 2Ų